N'-[4-(5,6-dimethyl-1,3-dihydro-2H-isoindol-2-yl)benzylidene]benzohydrazide

• IUPAC Name: N-[(E)-[4-(5,6-dimethyl-1,3-dihydroisoindol-2-yl)phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C24H23N3O/c1-17-12-21-15-27(16-22(21)13-18(17)2)23-10-8-19(9-11-23)14-25-26-24(28)20-6-4-3-5-7-20/h3-14H,15-16H2,1-2H3,(H,26,28)/b25-14+
• InChI Key: CCPNQVFLAYCYMF-AFUMVMLFSA-N
• Canonical SMILES: CC1=CC2=C(CN(C2)C3=CC=C(C=C3)C=NNC(=O)C4=CC=CC=C4)C=C1C
• Isomeric SMILES: CC1=CC2=C(CN(C2)C3=CC=C(C=C3)/C=N/NC(=O)C4=CC=CC=C4)C=C1C
• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic compounds often involves the condensation of certain hydrazides with aldehydes to form hydrazone derivatives. For instance, compounds have been synthesized by reacting specific hydrazides with benzaldehydes in refluxing ethanol, characterized by NMR spectroscopy and single-crystal X-ray structure study, revealing nonplanar molecules with significant intermolecular hydrogen bonding (Asegbeloyin et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as X-ray diffraction, revealing crystalline structures stabilized by intramolecular and intermolecular hydrogen bonds, as well as π-π interactions. These studies provide valuable information on the geometry and stabilization mechanisms of complex molecules (Arunagiri et al., 2018).

Chemical Reactions and Properties

The reactivity of such compounds often involves the formation of metal complexes through reactions with various metal ions, which are characterized by a variety of spectroscopic methods. These reactions highlight the compound's ability to act as ligands, forming stable complexes with metals, which is crucial for their potential applications in catalysis and materials science (Anarado et al., 2023).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are essential for understanding the compound's behavior in different environments and for its formulation. Such properties are typically investigated through spectroscopic methods and crystallography, providing insights into the compound's stability and interactions with solvents (Gwaram et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemical agents, pH stability, and redox properties, are crucial for the compound's applications in chemical synthesis and potential pharmaceutical use. These properties can be explored through various chemical reactions and spectroscopic analysis, providing a comprehensive understanding of the compound's chemistry (Karrouchi et al., 2020).